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For Researchers, Scientists, and Drug Development Professionals

Introduction
E-3-(Methylphenylamino)-2-propenal, also known as (E)-3-(N-methylanilino)prop-2-enal, is an

organic compound with the chemical formula C₁₀H₁₁NO. It belongs to the class of enaminones,

which are characterized by a conjugated system of an amine, a carbon-carbon double bond,

and a carbonyl group. This structural motif makes it a versatile intermediate in organic

synthesis. This technical guide provides a comprehensive overview of the known physical and

chemical properties, synthesis protocols, and potential applications of E-3-

(Methylphenylamino)-2-propenal, based on publicly available data.

Physical and Chemical Properties
A summary of the key physical and chemical properties of E-3-(Methylphenylamino)-2-propenal

is presented in Table 1. It is important to note that while some properties are well-documented,

specific experimental data for melting point, boiling point, and solubility are not readily available

in the public domain. The compound is generally described as a solid.[1]

Table 1: Physical and Chemical Properties of E-3-(Methylphenylamino)-2-propenal
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Property Value Source

IUPAC Name
(E)-3-(N-methylanilino)prop-2-

enal
[2]

Synonyms

(2E)-3-(Methylphenylamino)-2-

propenal, 3-

(Methyl(phenyl)amino)acrylald

ehyde, 3-(N-Phenyl-N-

methyl)aminoacrolein, trans-3-

(N-Methylanilino)acrolein

[2]

CAS Numbers 34900-01-1, 14189-82-3 [2]

Molecular Formula C₁₀H₁₁NO [2]

Molecular Weight 161.20 g/mol [2]

Appearance Solid [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Spectral Data
While public databases indicate the availability of spectral data for E-3-(Methylphenylamino)-2-

propenal, the actual spectra (e.g., peak lists, images) are not publicly accessible.[2]

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of the

compound. A general workflow for the spectroscopic characterization of a synthesized organic

compound is depicted below.
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General Spectroscopic Analysis Workflow
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(CH₃O)₂CHCH₂CH(OCH₃)₂ + C₆H₅NH(CH₃) --[HCl, H₂O]--> (E)-C₆H₅N(CH₃)CH=CHCHO

C₆H₅NH(CH₃) + HC≡CCH₂OH --[Oxidizing Agent]--> (E)-C₆H₅N(CH₃)CH=CHCHO

Synthesis from N-methylaniline and Propargyl Alcohol.

Biological Activity and Applications
Specific studies on the biological activity or direct involvement in signaling pathways of E-3-

(methylphenylamino)-2-propenal are limited in publicly available literature. Its primary role

appears to be that of a chemical intermediate.

Derivatives of 3-aminoacrolein have been investigated for a range of biological activities,

including antimicrobial and antifungal properties. These compounds serve as versatile building

blocks for the synthesis of various heterocyclic compounds, some of which exhibit significant

pharmacological effects.
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The structural motif of E-3-(methylphenylamino)-2-propenal makes it a valuable precursor for

the synthesis of more complex molecules, including pharmaceuticals and functional materials.

For instance, it can be used in the synthesis of certain dyes and other specialty chemicals. The

logical relationship of its role as an intermediate is depicted below.

Role as a Chemical Intermediate

Starting Materials
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E-3-(methylphenylamino)-2-propenal
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Role as a chemical intermediate.

Conclusion
E-3-(Methylphenylamino)-2-propenal is a valuable chemical intermediate with well-defined

synthetic routes. While comprehensive data on its physical properties and specific biological

activities are not fully available in the public domain, its structural features suggest significant

potential for use in the synthesis of a wide range of functional molecules. Further research into

its properties and applications is warranted to fully explore its potential in drug development

and materials science.

Disclaimer: This document is intended for informational purposes for a technical audience. The

provided experimental protocols should be carried out by trained professionals in a suitably
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equipped laboratory, with all appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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